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Compound of Interest

Compound Name: Forphenicine

Cat. No.: B1219380 Get Quote

Essential Safety and Handling Guide for
Forphenicine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Forphenicine. While

Forphenicine is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory best practices is paramount to

ensure personal safety and experimental integrity.[1] This document outlines procedural steps

for the safe use of Forphenicine in a laboratory setting.

Forphenicine: Key Safety and Chemical Data
The following table summarizes essential quantitative data for Forphenicine.
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Property Value Source

CAS Number 57784-96-0 [1][2]

Molecular Formula C₉H₉NO₄ [2]

Formula Weight 195.2 g/mol [2]

Acute Toxicity (LD50)
125 mg/kg (Intravenous,

mouse)
[1]

Health Rating (NFPA/HMIS) 0 (Normal Material) [1]

Flammability Rating

(NFPA/HMIS)
0 (Will not burn) [1]

Reactivity Rating (NFPA/HMIS) 0 (Stable) [1]

Water Hazard Class 1 (Slightly hazardous for water) [1]

Personal Protective Equipment (PPE) Protocol
While the Safety Data Sheet (SDS) does not mandate specific personal protective equipment,

robust laboratory practice dictates the use of baseline PPE for handling any chemical

substance.[1] The following equipment should be worn to minimize exposure and prevent

contamination.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles to protect

against accidental splashes.

Hand Protection: Use standard laboratory gloves, such as nitrile gloves, which must be

impermeable and resistant to the substance.[1] Inspect gloves for any tears before use and

remove them properly to avoid skin contact.

Body Protection: A buttoned laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: Under conditions of normal use and with adequate ventilation,

respiratory protection is not required.[1] However, if handling large quantities that may

generate dust, a dust mask may be used as a precautionary measure.
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PPE for Forphenicine Handling

Start: Handling Forphenicine

Wear Safety Glasses
(with side shields)

Wear Nitrile Gloves
(inspect before use)

Wear Laboratory Coat
(fully buttoned)

Potential for
Airborne Dust?

Use Dust Mask

Yes

Proceed with Handling

No
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Caption: PPE selection workflow for handling Forphenicine.

Operational Plan: Safe Handling and Storage
Follow these procedural steps to ensure the safe handling of Forphenicine in the laboratory.

Experimental Protocol: Handling Solid Forphenicine
Preparation: Before handling, ensure your designated workspace is clean and uncluttered.

Confirm a chemical waste container is accessible.
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Ventilation: Always handle the solid compound in a well-ventilated area. A fume hood is

recommended, especially when weighing the powder.

Weighing: Use a chemical spatula to transfer the solid from its container to a weigh boat on a

calibrated scale. Avoid creating dust. If any powder is spilled, clean it up immediately with a

damp cloth or paper towel, and dispose of the towel as chemical waste.

Dissolving: When preparing solutions, add the solid Forphenicine to the solvent slowly.

Post-Handling: After handling, wipe down the work area. Remove gloves and other PPE, and

dispose of them in the appropriate laboratory waste stream.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete. The

usual precautionary measures for handling chemicals should be followed.[1]
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Forphenicine Handling Workflow

1. Prepare Workspace
& Don PPE

2. Work in Ventilated Area
(Fume Hood Recommended)

3. Weigh Solid Carefully
(Avoid Dust)

4. Prepare Solution
(If applicable)

5. Clean Workspace
& Doff PPE

6. Wash Hands Thoroughly
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Caption: Step-by-step workflow for handling solid Forphenicine.

Storage and Stability
Conditions: Store Forphenicine in a tightly sealed container in a cool, dry place.

Stability: The compound is stable, and no decomposition is expected if used according to

specifications.[1]
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Incompatibilities: There are no known incompatible materials.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination. Forphenicine is classified

as slightly hazardous for water, and therefore should not be allowed to enter sewer systems,

surface water, or ground water.[1]

Disposal Protocol
Unused Product: Dispose of any unused or unwanted Forphenicine as chemical waste.

Collect it in a clearly labeled, sealed container and contact your institution's Environmental

Health and Safety (EHS) department for pickup and disposal.

Contaminated Materials: All disposable items that have come into contact with

Forphenicine, such as gloves, weigh boats, and paper towels, should be placed in a sealed

plastic bag and disposed of in the designated solid chemical waste container.

Empty Containers: Rinse empty containers three times with a suitable solvent. The rinsate

should be collected and disposed of as chemical waste. Once clean, the container can be

recycled or discarded according to institutional policies. Scratch out or fully remove the label

before disposal.[3]
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Forphenicine Disposal Plan
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Caption: Decision process for the disposal of Forphenicine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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